Cas no 139778-27-1 (2-iodo-5-methylbenzene-1-sulfonic acid)

• Product Name: 2-iodo-5-methylbenzene-1-sulfonic acid
• CAS No: 139778-27-1
• MF: C₇H₇IO₃S
• MW: 298.098153352737
• MDL: MFCD28133526
• CID: 821487
• PubChem ID: 13444856
• Update Time: 2025-06-14

2-iodo-5-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methylbenzenesulfonic acid
• 2-iodoyl-5-methylbenzene sulfonic acid
• 4-iodo-toluene-3-sulfonic acid
• 4-Jod-toluol-3-sulfonsaeure
• AGN-PC-00MLEL
• AK101488
• ANW-62960
• Benzenesulfonic acid, 2-iodo-5-methyl-
• CTK8B9729
• KB-231008
• 2-iodo-5-methylbenzene-1-sulfonic acid
• DB-347165
• POSSTIHHKTXBTM-UHFFFAOYSA-N
• 139778-27-1
• AKOS016003963
• SCHEMBL360272
• DTXSID60541045
• 2-Iodo-5-methylbenzenesulfonicacid

• MDL： MFCD28133526
• Inchi： 1S/C7H7IO3S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,1H3,(H,9,10,11)
• InChI Key： POSSTIHHKTXBTM-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1S(=O)(=O)O

Computed Properties

• Exact Mass: 297.91561
• Monoisotopic Mass: 297.91606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.979
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2-iodo-5-methylbenzene-1-sulfonic acid

Recent Advances in the Application of 2-Iodo-5-methylbenzene-1-sulfonic Acid (CAS: 139778-27-1) in Chemical Biology and Pharmaceutical Research

The compound 2-iodo-5-methylbenzene-1-sulfonic acid (CAS: 139778-27-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This sulfonic acid derivative, characterized by its iodine and methyl functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in facilitating cross-coupling reactions, enabling the construction of complex molecular architectures with potential therapeutic benefits.

One of the most notable advancements involves the use of 2-iodo-5-methylbenzene-1-sulfonic acid in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. Researchers have demonstrated its efficacy in forming carbon-carbon bonds, which are fundamental to the synthesis of novel drug candidates. The iodine substituent at the 2-position enhances the reactivity of the benzene ring, making it an excellent substrate for such transformations. Additionally, the sulfonic acid group provides solubility in aqueous media, a feature that is increasingly desirable in green chemistry applications.

In the realm of medicinal chemistry, 2-iodo-5-methylbenzene-1-sulfonic acid has been employed as a building block for the development of kinase inhibitors. Kinases are a prominent target class in oncology, and the ability to introduce sulfonic acid moieties into inhibitor scaffolds has been shown to improve binding affinity and selectivity. Recent publications have detailed the synthesis of sulfonamide-based kinase inhibitors using this compound, with promising results in preclinical models of cancer. The methyl group at the 5-position has been found to modulate the pharmacokinetic properties of these inhibitors, enhancing their metabolic stability.

Beyond its synthetic utility, 2-iodo-5-methylbenzene-1-sulfonic acid has also been investigated for its potential as a direct therapeutic agent. Preliminary studies suggest that sulfonic acid derivatives can exhibit anti-inflammatory and antimicrobial activities. The iodine atom in this compound may contribute to its bioactivity, as halogen bonds are known to play a critical role in molecular recognition processes. Further research is needed to fully elucidate the mechanism of action and therapeutic potential of this molecule.

The safety and handling of 2-iodo-5-methylbenzene-1-sulfonic acid have also been subjects of recent investigation. While the compound is generally stable under standard laboratory conditions, precautions must be taken due to the presence of the iodine substituent, which can pose risks if not handled properly. Material safety data sheets (MSDS) recommend the use of personal protective equipment and adequate ventilation when working with this chemical. These considerations are particularly important in industrial-scale applications, where large quantities of the compound may be processed.

Looking ahead, the versatility of 2-iodo-5-methylbenzene-1-sulfonic acid positions it as a valuable tool in the continued exploration of chemical space for drug discovery. Its dual functionality as both a synthetic intermediate and a potential bioactive molecule makes it a compound of enduring interest to researchers. Future studies may focus on expanding its applications in bioconjugation chemistry or exploring its use in the development of radiopharmaceuticals, leveraging the iodine atom for imaging or therapeutic purposes. As the field of chemical biology continues to evolve, this compound is likely to remain at the forefront of innovative research.